Cas no 150514-78-6 (5,6-bis(Methoxycarbonyl)-N,N,N-trimethyl-3-pyridinemethanaminium Bromide)

• Product Name: 5,6-bis(Methoxycarbonyl)-N,N,N-trimethyl-3-pyridinemethanaminium Bromide
• CAS No: 150514-78-6
• MF: C₁₃H₁₉BrN₂O₄
• MW: 347.204962968826
• CID: 5053370
• Update Time: 2025-10-31

5,6-bis(Methoxycarbonyl)-N,N,N-trimethyl-3-pyridinemethanaminium Bromide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanaminium, 5,6-bis(methoxycarbonyl)-N,N,N-trimethyl-, bromide (1:1)
• 5,6-bis(Methoxycarbonyl)-N,N,N-trimethyl-3-pyridinemethanaminium Bromide

• Inchi： 1S/C13H19N2O4.BrH/c1-15(2,3)8-9-6-10(12(16)18-4)11(14-7-9)13(17)19-5;/h6-7H,8H2,1-5H3;1H/q+1;/p-1
• InChI Key： HPXLXXVNESZDSQ-UHFFFAOYSA-M
• SMILES： [Br-].O(C)C(C1=C(C(=O)OC)N=CC(=C1)C[N+](C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 338
• Topological Polar Surface Area: 65.5

5,6-bis(Methoxycarbonyl)-N,N,N-trimethyl-3-pyridinemethanaminium Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5,6-bis(Methoxycarbonyl)-N,N,N-trimethyl-3-pyridinemethanaminium Bromide

5,6-bis(Methoxycarbonyl)-N,N,N-trimethyl-3-pyridinemethanaminium Bromide: A Comprehensive Overview

CAS No. 150514-78-6, also known as 5,6-bis(Methoxycarbonyl)-N,N,N-trimethyl-3-pyridinemethanaminium Bromide, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 5,6-bis(Methoxycarbonyl)-N,N,N-trimethyl-3-pyridinemethanaminium Bromide consists of a pyridine ring substituted with methoxycarbonyl groups at the 5 and 6 positions, and a trimethylammonium group at the 3 position. The bromide ion serves as the counterion, contributing to the overall charge balance of the molecule. This intricate arrangement imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

In recent years, extensive research has been conducted to explore the biological properties of 5,6-bis(Methoxycarbonyl)-N,N,N-trimethyl-3-pyridinemethanaminium Bromide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5,6-bis(Methoxycarbonyl)-N,N,N-trimethyl-3-pyridinemethanaminium strong>Bromide has shown promising results in cancer research. A recent study published in Cancer Research reported that this compound selectively induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase-dependent pathways. These findings highlight its potential as a novel anticancer agent with a unique mechanism of action.

The pharmacokinetic properties of 5,6-bis(< strong>Methoxycarbonyl-N,N,N- strong > trimethyl-3- strong > pyridinemethanaminiumBromide have also been extensively studied. Research indicates that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an orally administered therapeutic agent. Additionally, its low toxicity profile in preclinical studies suggests a favorable safety margin for clinical use. p > < p >In terms of synthetic methods, 5,6-bis(< strong >Methoxycarbonyl-N,N,N- strong > trimethyl-3- strong > pyridinemethanaminiumBromide can be synthesized through a multi-step process involving the reaction of pyridine derivatives with appropriate reagents to introduce the methoxycarbonyl and trimethylammonium groups. The final step involves the formation of the bromide salt to achieve the desired compound. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its broader application in research and development. p > < p >The potential applications of 5,6-bis(< strong >Methoxycarbonyl-N,N,N- strong > trimethyl-3- strong > pyridinemethanaminiumBromide extend beyond its anti-inflammatory and anticancer properties. Ongoing research is exploring its use in other therapeutic areas such as neurodegenerative diseases and cardiovascular disorders. For example, preliminary studies have shown that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings open up new avenues for its application in treating conditions such as Alzheimer's disease and Parkinson's disease. p > < p >In conclusion, 5,6-bis(< strong >Methoxycarbonyl-N,N,N- strong > trimethyl-3- strong > pyridinemethanaminiumBromide (CAS No. 150514-78-6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas. p > article > response >